![molecular formula C7H17Br2N B1382496 (2-Bromoethyl)(3-methylbutyl)amine hydrobromide CAS No. 1803585-66-1](/img/structure/B1382496.png)
(2-Bromoethyl)(3-methylbutyl)amine hydrobromide
Overview
Description
Scientific Research Applications
Distribution and Excretion in Rats : Graham (1964) studied the distribution of a related compound, (2-Bromoethyl)ethyl(naphth-1-ylmethyl)amine hydrobromide (SY28), in rats. The study found that after intravenous administration, the compound showed specific radioactivity in blood and tissues for several days. The compound was excreted in bile and urine but not in expired air and did not cross the placental barrier (Graham, 1964).
Synthesis of Related Compounds : Hanson and Mohamed (1997) reported an expedient synthesis of a related compound, ±2-amino-3-(3-hydroxy-5-methylisoxazol-4-yl)propionic acid hydrobromide. The synthesis involved a 3-bromoisoxazole intermediate (Hanson & Mohamed, 1997).
CO2 Capture by Task-Specific Ionic Liquid : Bates et al. (2002) investigated the reaction of 1-butyl imidazole with 3-bromopropylamine hydrobromide to create an ionic liquid for CO2 capture. This liquid reacts reversibly with CO2, sequestering the gas as a carbamate salt (Bates et al., 2002).
Synthesis of 2‐Bromo‐[1‐14C]ethanamine Hydrobromide : Bach and Bridges (1982) synthesized 2-Bromo-[1-14C]ethanamine hydrobromide (BEA) from [2-14C]ethan-1-01-2-amine hydrochloride. The product had a high purity and was synthesized efficiently (Bach & Bridges, 1982).
Amination of Aryl Halides : Kuwano, Utsunomiya, and Hartwig (2002) described the amination of aryl halides using a catalytic amount of cetyltrimethylammonium bromide and aqueous hydroxide. This method was efficient for a range of aryl chlorides and bromides with different amines (Kuwano, Utsunomiya, & Hartwig, 2002).
Palladium-Catalyzed Amination : Hartwig et al. (1999) reported the room-temperature palladium-catalyzed amination of aryl bromides and chlorides using Pd(0) and P(t-Bu)(3). The process was effective for various amines (Hartwig et al., 1999).
Safety and Hazards
The safety data sheet for 2-Bromoethylamine hydrobromide, a related compound, indicates that it is harmful if swallowed, causes skin irritation, serious eye irritation, may cause an allergic skin reaction, and may cause respiratory irritation . It is classified as Acute Tox. 4 Oral - Aquatic Chronic 3 .
properties
IUPAC Name |
N-(2-bromoethyl)-3-methylbutan-1-amine;hydrobromide | |
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InChI |
InChI=1S/C7H16BrN.BrH/c1-7(2)3-5-9-6-4-8;/h7,9H,3-6H2,1-2H3;1H | |
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InChI Key |
XAJRXZMUEUIDAJ-UHFFFAOYSA-N | |
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Canonical SMILES |
CC(C)CCNCCBr.Br | |
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Molecular Formula |
C7H17Br2N | |
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Molecular Weight |
275.02 g/mol | |
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